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Compound of Interest

Compound Name: 6-Ethyl-4-methoxy-2-pyranone

Cat. No.: B025070 Get Quote

Essential Safety and Handling Guide for 6-Ethyl-4-
methoxy-2-pyranone
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 6-Ethyl-4-methoxy-2-pyranone in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 6-Ethyl-4-methoxy-2-pyranone
is provided below.

Property Value

CAS Number 106950-13-4[1][2][3][4]

Molecular Formula C₈H₁₀O₃[1][3][4]

Molecular Weight 154.16 g/mol [3][4]

Boiling Point (Predicted) 291.5 ± 33.0 °C[3]

Density (Predicted) 1.11 ± 0.1 g/cm³[3]

Storage Temperature Room Temperature (Sealed in dry conditions)[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6-Ethyl-4-methoxy-2-pyranone is not readily

available, data from the supplier and structurally similar compounds suggest potential hazards.

The chemical is marked with the GHS07 "Warning" symbol and carries the hazard statement

H302: "Harmful if swallowed"[3]. Related pyranone compounds can cause skin, eye, and

respiratory irritation[5]. Therefore, a comprehensive PPE strategy is the first line of defense.

Recommended Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling 6-Ethyl-4-methoxy-2-
pyranone.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards. A

face shield is recommended if

there is a splash hazard.[5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection

Chemically resistant gloves

such as Nitrile or Neoprene.[5]

Inspect gloves for integrity

before each use.[5]

Prevents skin contact, which

may cause irritation.[5] Nitrile

is often preferred for chemical

protection against incidental

contact.[7]

Body Protection

A lab coat or a chemical-

resistant apron. Closed-toe

shoes are mandatory.[5]

Protects skin and personal

clothing from spills and

contamination.[5]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a certified chemical fume hood.

[5] If ventilation is inadequate,

a NIOSH-approved respirator

may be necessary.[5]

Minimizes inhalation of

potential vapors or dust, which

may cause respiratory

irritation.[5]
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Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan is essential to minimize risks.

Preparation
Ensure the designated work area, specifically a chemical fume hood, is clean and

uncluttered.[5]

Verify that a calibrated eyewash station and an accessible safety shower are nearby.[5]

Assemble all necessary equipment and reagents before commencing work.

Put on all required PPE as specified in the table above.[5]

Handling
Conduct all manipulations of 6-Ethyl-4-methoxy-2-pyranone within a certified chemical

fume hood to control potential exposure to vapors or dust.[5]

Use appropriate tools, such as spatulas or scoops, for transferring the material to prevent

dispersal.[5]

Avoid direct contact with skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.[5][6][8]

Post-Handling
Thoroughly clean the work area and decontaminate any reusable equipment according to

standard laboratory procedures.[5]

Remove PPE in the correct order to prevent cross-contamination.

Dispose of single-use PPE and any contaminated materials in the appropriate waste stream.

[5]

Wash hands thoroughly with soap and water after removing gloves.[5][8]
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Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Waste Disposal: Dispose of contents and the container at an approved waste disposal plant.

[6][8]

Local Regulations: Always follow all local, state, and federal regulations for chemical waste

disposal. Do not let the product enter drains.[8]

Contaminated Clothing: Take off immediately all contaminated clothing and wash it before

reuse.[6]

Experimental Protocols
The safety and handling information presented here is based on supplier data and analysis of

structurally similar compounds. No specific experimental protocols, such as for synthesis or

biological assays, were cited in the reviewed safety documents. All laboratory work should be

conducted following a carefully designed and risk-assessed protocol specific to your

experiment.

Safety Workflow and Logic
The following diagram illustrates the logical workflow for the safe handling of 6-Ethyl-4-
methoxy-2-pyranone, from initial assessment to final disposal.
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Start: Receive Chemical

1. Hazard Assessment
(Review SDS, GHS07, H302)

2. Select Appropriate PPE

Eye/Face Protection
(Goggles/Face Shield)

Hand Protection
(Nitrile/Neoprene Gloves)

Body Protection
(Lab Coat, Closed Shoes)

Respiratory Protection
(Fume Hood)

3. Operational Procedure

Preparation
(Clean area, Don PPE)

Handling
(In fume hood, avoid contact)

Post-Handling
(Clean, Doff PPE, Wash)

4. Waste Disposal
(Approved waste stream)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for PPE selection and safe handling of 6-Ethyl-4-methoxy-2-pyranone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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